Cas no 18910-65-1 (Salmefamol)

• Product Name: Salmefamol
• CAS No: 18910-65-1
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 150528
• PubChem ID: 86805
• Update Time: 2025-04-19

Salmefamol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,4-hydroxy-a1-[[[2-(4-methoxyphenyl)-1-methylethyl]amino]methyl]-
• 4-[1-hydroxy-2-[1-(4-methoxyphenyl)propan-2-ylamino]ethyl]-2-(hydroxymethyl)phenol
• Salmefamol
• a-((p-methoxy-a-methylphenethylamino)methyl)-4-hydroxy-m-xylene-a,a'-diol
• AH-3923
• AHR 3929
• EINECS 242-662-5
• Salmefamolum [INN-Latin]
• 4-Hydroxy-alpha1-[[[2-(4-methoxyphenyl)-1-methylethyl]amino]methyl]-1,3-benzenedimethanol
• Brn 2162832
• Salmefamolum
• α-[(p-Methoxy-α-methylphenethylamino)methyl]-4-hydroxy-1,3-benzenedimethanol
• 1-(4-Hydroxy-3-hydroxymethylphenyl)-2-(4-methoxy-alpha-methylphenethyl amino)ethanol
• 1-(4-Hydroxy-3-hydroxymethylphenyl)-2-(4-methoxy-alpha-methylphenethylamino)ethanol
• SALMEFAMOL [INN]
• AKOS040744822
• Q56SEY8X9J
• UNII-Q56SEY8X9J
• Salmefamol [INN:BAN]
• alpha-((p-Methoxy-alpha-methylphenethylamino)methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol
• DTXSID80864864
• 18910-65-1
• 4-(1-hydroxy-2-{[1-(4-methoxyphenyl)propan-2-yl]amino}ethyl)-2-(hydroxymethyl)phenol
• NS00053646
• AH 3923
• SCHEMBL18458
• 1,3-Benzenedimethanol, 4-hydroxy-alpha(sup 1)-(((2-(4-methoxyphenyl)-1-methylethyl)amino)methyl)-
• CS-0358
• 4-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methyl-ethyl]amino]ethyl]-2-(hydroxymethyl)phenol
• CHEMBL2107072
• 1,3-Benzenedimethanol, 4-hydroxy-alpha1-[[[2-(4-methoxyphenyl)-1-methylethyl]amino]methyl]-
• HY-10998
• AH 3923;AH-3923; AH3923
• 1,3-BenzenediMethanol, 4-hydroxy-a1-[[[2-(4-Methoxyphenyl)-1-Methylethyl]aMino]Methyl]-
• Salmefamolum (INN-Latin)
• VPMWDFRZSIMDKW-UHFFFAOYSA-N
• 1-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-(4-methoxy-alpha-methylphenethylamino)ethanol
• 4-(1-hydroxy-2-((2-(4-methoxyphenyl)-1-methyl-ethyl)amino)ethyl)-2-(hydroxymethyl)phenol

• MDL： MFCD00867047
• Inchi： 1S/C19H25NO4/c1-13(9-14-3-6-17(24-2)7-4-14)20-11-19(23)15-5-8-18(22)16(10-15)12-21/h3-8,10,13,19-23H,9,11-12H2,1-2H3
• InChI Key： VPMWDFRZSIMDKW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(CO)C=1)O)CNC(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 331.17800
• Monoisotopic Mass: 331.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.200
• Boiling Point: 553.4°Cat760mmHg
• Flash Point: 288.5°C
• Refractive Index: 1.598
• PSA: 81.95000
• LogP: 2.53820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications